Cas no 23821-63-8 (2-4-(4-Methylphenyl)-2-phenyl-1,3-thiazol-5-ylacetic Acid)

• Product Name: 2-4-(4-Methylphenyl)-2-phenyl-1,3-thiazol-5-ylacetic Acid
• CAS No: 23821-63-8
• MF: C₁₈H₁₅NO₂S
• MW: 309.38220334053
• CID: 5050118
• PubChem ID: 20992294
• Update Time: 2025-07-02

2-4-(4-Methylphenyl)-2-phenyl-1,3-thiazol-5-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-methylphenyl)-2-phenyl-1,3-thiazol-5-yl]acetic acid
• SBB077313
• NE46773
• 2-(2-Phenyl-4-(p-tolyl)thiazol-5-yl)acetic acid
• Z48854273
• 2-4-(4-Methylphenyl)-2-phenyl-1,3-thiazol-5-ylacetic Acid

• Inchi： 1S/C18H15NO2S/c1-12-7-9-13(10-8-12)17-15(11-16(20)21)22-18(19-17)14-5-3-2-4-6-14/h2-10H,11H2,1H3,(H,20,21)
• InChI Key： SVHRHIAVTBGMID-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(C2C=CC(C)=CC=2)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 4.9
• Topological Polar Surface Area: 78.4

Additional information on 2-4-(4-Methylphenyl)-2-phenyl-1,3-thiazol-5-ylacetic Acid

Comprehensive Overview of 2-4-(4-Methylphenyl)-2-phenyl-1,3-thiazol-5-ylacetic Acid (CAS No. 23821-63-8)

2-4-(4-Methylphenyl)-2-phenyl-1,3-thiazol-5-ylacetic Acid, with the CAS number 23821-63-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both phenyl and methylphenyl groups in its structure enhances its potential for interactions with biological targets, making it a subject of interest in drug discovery and development.

In recent years, the demand for thiazole derivatives has surged due to their applications in anti-inflammatory, antimicrobial, and anticancer therapies. Researchers are particularly intrigued by the 2-4-(4-Methylphenyl)-2-phenyl-1,3-thiazol-5-ylacetic Acid due to its unique structural features, which may contribute to its efficacy in modulating enzymatic pathways. The compound's acetic acid moiety further adds to its versatility, enabling potential modifications for enhanced bioavailability.

The synthesis of CAS 23821-63-8 involves multi-step organic reactions, often starting with the condensation of appropriate aryl ketones and thioamides. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in personalized medicine, this compound is being explored for its role in targeted therapies, aligning with trends in precision healthcare.

From an industrial perspective, 2-4-(4-Methylphenyl)-2-phenyl-1,3-thiazol-5-ylacetic Acid is also being investigated for its potential in material science. Its aromatic and heterocyclic components make it a candidate for developing organic semiconductors and photovoltaic materials, addressing the global push for sustainable energy solutions. This dual applicability in both life sciences and advanced materials underscores its multidisciplinary relevance.

As the scientific community continues to explore CAS 23821-63-8, questions about its mechanism of action, toxicity profile, and scalable synthesis remain at the forefront. Online searches frequently include queries like "thiazole derivatives in drug design" or "applications of 2-4-(4-Methylphenyl)-2-phenyl-1,3-thiazol-5-ylacetic Acid," reflecting widespread curiosity. Future research may focus on optimizing its pharmacokinetic properties and expanding its utility in green chemistry initiatives.

In summary, 2-4-(4-Methylphenyl)-2-phenyl-1,3-thiazol-5-ylacetic Acid (23821-63-8) represents a promising compound with broad-spectrum potential. Its integration into cutting-edge research areas like biopharmaceuticals and renewable energy highlights its adaptability and value in addressing contemporary scientific challenges. Stay tuned for further breakthroughs as studies unravel its full capabilities.